Cas no 2375259-23-5 (3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride)

3-Methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride is a heterocyclic organic compound featuring a fused pyrazole-pyridine core structure. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical and chemical research applications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or inflammation. Its rigid bicyclic scaffold offers structural diversity for drug design, while the methyl substitution at the 3-position can influence binding affinity and metabolic properties. The hydrochloride form ensures consistent handling and storage, facilitating its use in high-precision synthetic workflows.
3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride structure
2375259-23-5 structure
Product Name:3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride
CAS No:2375259-23-5
MF:C7H8ClN3
MW:169.611519813538
CID:6441308
PubChem ID:145874690
Update Time:2025-05-20

3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-7442751
    • 2375259-23-5
    • 3-Methyl-2H-pyrazolo[4,3-c]pyridine;hydrochloride
    • 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride
    • Inchi: 1S/C7H7N3.ClH/c1-5-6-4-8-3-2-7(6)10-9-5;/h2-4H,1H3,(H,9,10);1H
    • InChI Key: RZRNKCSTJGFCHN-UHFFFAOYSA-N
    • SMILES: Cl.N1C(C)=C2C=NC=CC2=N1

Computed Properties

  • Exact Mass: 169.0406750g/mol
  • Monoisotopic Mass: 169.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride Pricemore >>

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Additional information on 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride

Comprehensive Overview of 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 2375259-23-5)

The compound 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 2375259-23-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. As a derivative of the pyrazolo[4,3-c]pyridine scaffold, this compound belongs to a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The addition of a methyl group at the 3-position and the formation of its hydrochloride salt enhance its stability and solubility, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for pyrazolo[4,3-c]pyridine derivatives has surged, driven by their potential therapeutic applications. Researchers are particularly interested in their role as kinase inhibitors, which are critical in targeting diseases such as cancer and inflammatory disorders. The 3-methyl-1H-pyrazolo[4,3-c]pyridine core structure is often explored for its ability to modulate enzyme activity, offering a promising avenue for the development of novel small-molecule drugs. Its hydrochloride form further improves bioavailability, a key factor in preclinical studies.

The synthesis of 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for scalable production in the pharmaceutical industry. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, ensuring compliance with regulatory standards.

From an industrial perspective, CAS No. 2375259-23-5 is often sought after by contract research organizations (CROs) and academic labs specializing in medicinal chemistry. Its applications extend beyond therapeutics, with potential uses in agrochemicals and materials science. For instance, the pyrazolo[4,3-c]pyridine scaffold has been investigated for its luminescent properties, making it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Environmental and safety considerations are also paramount when handling 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various storage conditions (e.g., temperature, humidity) has been documented, providing guidelines for long-term preservation.

In the context of current trends, the rise of AI-driven drug discovery has further highlighted the importance of compounds like 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader shift toward computational chemistry and high-throughput screening in modern research.

For researchers and suppliers, understanding the regulatory landscape is essential. While CAS No. 2375259-23-5 is not subject to stringent controls, compliance with regional chemical inventories (e.g., REACH, TSCA) ensures smooth procurement and distribution. Certificates of analysis (CoA) and material safety data sheets (MSDS) are typically provided to confirm quality and safety.

In summary, 3-methyl-1H-pyrazolo[4,3-c]pyridine hydrochloride represents a versatile and valuable compound in both academic and industrial settings. Its structural features, combined with its potential applications in drug development and materials science, make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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